Cas no 219938-57-5 (2H-1-Benzopyran-2-one, 3,4-dihydro-6-(methoxymethoxy)-4,4,5,8-tetramethyl-7-(2-propen-1-yl)-)

• Product Name: 2H-1-Benzopyran-2-one, 3,4-dihydro-6-(methoxymethoxy)-4,4,5,8-tetramethyl-7-(2-propen-1-yl)-
• CAS No: 219938-57-5
• MF: C₁₈H₂₄O₄
• MW: 304.380765914917
• CID: 5523166
• Update Time: 2025-07-15

2H-1-Benzopyran-2-one, 3,4-dihydro-6-(methoxymethoxy)-4,4,5,8-tetramethyl-7-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 3,4-dihydro-6-(methoxymethoxy)-4,4,5,8-tetramethyl-7-(2-propen-1-yl)-

• Inchi： 1S/C18H24O4/c1-7-8-13-11(2)17-15(12(3)16(13)21-10-20-6)18(4,5)9-14(19)22-17/h7H,1,8-10H2,2-6H3
• InChI Key： GRBCLHUVMYQIBY-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C)C(CC=C)=C(OCOC)C(C)=C2C(C)(C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 3,4-dihydrocoumarins 3,4-dihydrocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 3,4-dihydrocoumarins

Additional information on 2H-1-Benzopyran-2-one, 3,4-dihydro-6-(methoxymethoxy)-4,4,5,8-tetramethyl-7-(2-propen-1-yl)-

Comprehensive Analysis of 2H-1-Benzopyran-2-one, 3,4-dihydro-6-(methoxymethoxy)-4,4,5,8-tetramethyl-7-(2-propen-1-yl)- (CAS No. 219938-57-5)

The compound 2H-1-Benzopyran-2-one, 3,4-dihydro-6-(methoxymethoxy)-4,4,5,8-tetramethyl-7-(2-propen-1-yl)- (CAS No. 219938-57-5) is a structurally unique derivative of the benzopyran family. Benzopyrans are widely studied due to their diverse biological activities and applications in pharmaceuticals, fragrances, and organic synthesis. This particular derivative, with its methoxymethoxy and propenyl substituents, exhibits distinct chemical properties that make it a subject of interest in research and industrial applications.

In recent years, the demand for specialized benzopyran derivatives has surged, driven by their potential in drug discovery and material science. Researchers are particularly intrigued by the 3,4-dihydro structure, which often enhances stability and bioavailability compared to its aromatic counterparts. The presence of a tetramethyl group further contributes to its lipophilicity, making it a candidate for studies involving membrane permeability and drug delivery systems.

The methoxymethoxy (-OCH2OCH3) group in this compound is a notable feature, as it serves as a protective group in organic synthesis. This functionality is frequently explored in the context of green chemistry, where minimizing waste and improving reaction efficiency are paramount. Additionally, the propenyl side chain introduces reactivity that can be leveraged in cross-coupling reactions, a hot topic in modern synthetic chemistry.

From an industrial perspective, CAS No. 219938-57-5 is often discussed in forums and publications focusing on high-value fine chemicals. Its potential applications in flavor and fragrance industries are also noteworthy, as benzopyran derivatives are known to contribute to woody, spicy, or herbal notes. This aligns with the growing consumer interest in natural and synthetic aroma compounds.

Another area of interest is the compound's role in photostability studies. Benzopyrans are known to interact with UV light, and modifications like those in 2H-1-Benzopyran-2-one, 3,4-dihydro-6-(methoxymethoxy)-4,4,5,8-tetramethyl-7-(2-propen-1-yl)- can influence these properties. This is particularly relevant in the development of UV filters and photoresponsive materials, which are trending topics in materials science.

In the realm of computational chemistry, this compound's structure has been modeled to predict its interactions with biological targets. Such studies are part of the broader AI-driven drug discovery movement, where machine learning algorithms screen compounds for potential therapeutic effects. The tetramethyl and propenyl groups are often highlighted in these simulations for their steric and electronic effects.

Environmental considerations are also paramount when discussing CAS No. 219938-57-5. Researchers are investigating its biodegradability and ecotoxicity, especially given the increasing regulatory focus on sustainable chemicals. This aligns with the circular economy trend, where the lifecycle of chemical products is scrutinized for environmental impact.

Finally, the compound's nomenclature—2H-1-Benzopyran-2-one, 3,4-dihydro-6-(methoxymethoxy)-4,4,5,8-tetramethyl-7-(2-propen-1-yl)-—is a testament to the complexity and specificity of chemical naming conventions. For those unfamiliar with IUPAC rules, breaking down the name reveals its core structure (benzopyran-2-one) and key substituents, which is a common search query among chemistry students and professionals alike.